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Compound of Interest

Compound Name: 1-(3,5-Dimethoxyphenyl)ethanol
CAS No.: 14950-55-1
Cat. No.: B169568
Get Quote
. J

Executive Summary

1-(3,5-Dimethoxyphenyl)ethanol (CAS: 14950-55-1) is a high-value chiral building block,
serving as a critical intermediate in the synthesis of polyketide analogues, resveratrol
derivatives, and tubulin-binding agents (e.g., combretastatin analogues). Its 3,5-dimethoxy
substitution pattern confers unique electronic properties—enhancing lipophilicity while
activating the benzylic position—which presents specific challenges in asymmetric synthesis
and stability. This guide provides a definitive technical workflow for the enantioselective
synthesis, purification, and application of this moiety in pharmaceutical development.

Part 1: Chemical Identity & Strategic Relevance
Structural Analysis & Electronic Effects

The 3,5-dimethoxy motif is an electron-donating group (EDG) positioned meta to the benzylic
center. Unlike para-methoxy substituents, which stabilize benzylic carbocations through direct
resonance, the meta positioning relies on inductive effects.
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o Reactivity Implication: The ketone precursor (3,5-dimethoxyacetophenone) is less
electrophilic than unsubstituted acetophenone, requiring highly active catalysts for reduction.

 Stability Warning: The resulting alcohol is acid-sensitive. While less prone to immediate
elimination than the 4-methoxy isomer, it can still undergo racemization or etherification
under acidic conditions due to the electron-rich aromatic ring facilitating benzylic cation

formation.
Key Properties
Property Specification
CAS Number 14950-55-1
Molecular Formula C10H1403
Molecular Weight 182.22 g/mol

] White to off-white solid (racemate); often oil
Physical State )
(enantiopure)

o (R)- and (S)- enantiomers available via
Chirality ) )
asymmetric synthesis

Soluble in MeOH, EtOH, DCM, EtOAc; Low

Solubilit
Y solubility in water

Part 2: Asymmetric Synthesis Pathways

To achieve high enantiomeric excess (ee >98%), two primary pathways are validated:
Ruthenium-Catalyzed Transfer Hydrogenation (Chemocatalysis) and Biocatalytic Reduction
(Enzymatic).

Decision Matrix: Pathway Selection

The choice of method depends on scale, available equipment, and downstream chemistry.
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Figure 1: Decision matrix for selecting the synthesis pathway.
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Pathway A: Asymmetric Transfer Hydrogenation (ATH)

Mechanism: Utilizes the Noyori-lkariya bifunctional mechanism. The ruthenium center activates
Hz2, while the amine ligand directs the hydride transfer to the re or si face of the ketone.

o Catalyst: RuCl (for (S)-alcohol).
e Hydrogen Source: Formic acid/Triethylamine (5:2 azeotrope).

» Why this works: The TsDPEN ligand creates a chiral pocket that rigidly controls the
orientation of the acetophenone, overcoming the lower electrophilicity caused by the
methoxy groups.

Pathway B: Biocatalytic Reduction (KRED)

Mechanism: Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) deliver a hydride
from NADPH to the ketone.

o Enzyme: Commercial KRED screening kits (e.g., Codexis, Johnson Matthey) often identify
variants of Lactobacillus or Rhodococcus ADHSs.

o Cofactor Recycling: Coupled with Glucose Dehydrogenase (GDH) and glucose to regenerate
NADPH.

o Advantage: Often achieves >99.5% ee due to the strict steric constraints of the enzyme
active site.

Part 3: Experimental Protocols
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Protocol 1: Ru-Catalyzed Asymmetric Transfer

Hydrogenation
Target: (S)-1-(3,5-Dimethoxyphenyl)ethanol

Reagents:

e Substrate: 3,5-Dimethoxyacetophenone (1.0 equiv)
o Catalyst: RuCl (0.5 mol%)

¢ Solvent: Formic acid/Triethylamine (5:2 complex)

e Solvent (Reaction): Dichloromethane (DCM) or neat
Procedure:

 Inertion: Charge a flame-dried Schlenk flask with 3,5-dimethoxyacetophenone (10 mmol,
1.80 g) and the Ru-catalyst (0.05 mmol, 32 mg). Purge with nitrogen.

e Initiation: Add degassed formic acid/triethylamine complex (3.0 mL). If solubility is poor, add
2 mL of dry DCM.

e Reaction: Stir at 28°C for 14-24 hours. Monitor by TLC (Hexane/EtOAc 7:3) or GC. The
electron-rich nature of the ring may slow conversion compared to simple acetophenone; do
not raise temp >40°C to avoid racemization.

e Quench: Dilute with water (20 mL) and extract with DCM (3 x 15 mL).

 Purification: Wash combined organics with sat. NaHCOs (to remove formic acid) and brine.
Dry over Na2SOa. Concentrate in vacuo.

« Isolation: Purify via flash column chromatography (SiOz, 10-20% EtOAc in Hexane).
Validation:

* Yield: Expect 85-95%.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b169568/docs?utm_src=pdf-body#technical-guide-1-3-5-dimethoxyphenyl-ethanol-as-a-chiral-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o ee: Expect 95-98% (determine via Chiral HPLC).

Protocol 2: Enzymatic Reduction (KRED Screen)

Target: (R)- or (S)-1-(3,5-Dimethoxyphenyl)ethanol (Enzyme dependent)
Buffer Preparation:

e 100 mM Potassium Phosphate buffer (pH 7.0).

e 2 mM MgSOa (cofactor stabilizer).

Procedure:

Mix: In a reaction vessel, dissolve 3,5-dimethoxyacetophenone (500 mg) in IPA (5% v/v of
total volume) to aid solubility.

o Cofactor: Add NADP+ (10 mg) and Glucose (600 mg).

e Enzymes: Add Glucose Dehydrogenase (GDH, 5 mg) and the specific KRED (10-20 mg).
o Reaction: Top up with buffer to 20 mL. Stir orbitally at 30°C for 24 hours.

o Workup: Extract with MTBE (2 x 20 mL). The enzyme remains in the aqueous phase.

e Drying: Dry organic phase over MgSOa4 and concentrate.

Part 4: Analytical Characterization
Chiral HPLC Method

Separation of enantiomers is critical for validating the synthesis.
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Parameter Condition

Column Chiralcel OD-H or Chiralpak AD-H (Daicel)
Dimensions 250 mm x 4.6 mm, 5 pm

Mobile Phase Hexane : Isopropanol (90 : 10)

Flow Rate 1.0 mL/min

Detection UV @ 254 nm and 280 nm

Temperature 25°C

(Typical) (S)-isomer: ~12 min; (R)-isomer: ~15
min (Verify with standards)

Retention Times

Absolute Configuration Determination (Mosher's
Method)

If chiral standards are unavailable, derivatize with (R)- and (S)-MTPA-CI (Mosher's acid
chloride).

e Analyze *H NMR shifts of the methine proton (-CH(OH)-).

e The Ad (3S - dR) pattern allows assignment of absolute configuration based on the shielding
cone of the phenyl group in the MTPA auxiliary.

Part 5: Applications in Drug Discovery

The 1-(3,5-dimethoxyphenyl)ethyl moiety acts as a pharmacophore mimic for the "A-ring" of
several stilbenoid natural products.

Tubulin Polymerization Inhibitors

The 3,5-dimethoxy motif mimics the A-ring of Combretastatin A-4, a potent vascular disrupting
agent. Chiral alcohols derived from this structure are used to synthesize non-stilbene analogs
(e.g., isoquinolines or azetidines) that bind to the colchicine site of tubulin.
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e Mechanism:[1][2][3][4][5] The chiral alcohol provides a rigid handle to orient the "B-ring"
mimic in the binding pocket, improving selectivity over the natural stilbene which is prone to

photo-isomerization.

Resveratrol Analogues

Used in the synthesis of methylated resveratrol derivatives (pterostilbene analogs). The chiral
alcohol allows for the introduction of stereochemistry into the linker region, which can improve
metabolic stability (blocking glucuronidation) compared to the parent achiral stilbenes.

1-(3,5-Dimethoxyphenyl)ethanol Figure 2: Pharmaceutical applications of the chiral scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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